BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability & Technical Profile: 3-(4-
Chlorophenyl)cyclobutanone[1]

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: 3-(4-Chlorophenyl)cyclobutanone
CAS No.: 152714-07-3
Cat. No.: B2907979

Executive Summary

3-(4-Chlorophenyl)cyclobutanone (CAS: 152714-07-3) is a specialized cyclobutane
derivative utilized primarily as a pharmacophore in the development of bioactive spirocyclic
compounds and transporter inhibitors.[1] Unlike its linear isomer (4-(4-chlorophenyl)-3-buten-2-
one), this strained cyclic ketone offers unique conformational rigidity, making it a high-value
scaffold in medicinal chemistry.

Current market analysis indicates that this compound is a Tier 2 Niche Intermediate, typically
available as a "Make-on-Demand" or "Stock-in-Warehouse" item with lead times ranging from 1
to 3 weeks. It is not a bulk commodity chemical; therefore, procurement strategies must
account for batch-specific synthesis timelines.

Chemical Identity & Physical Profile

Accurate identification is critical to avoid confusion with linear enone isomers or carboxylic acid
derivatives.
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Parameter Technical Specification
Chemical Name 3-(4-Chlorophenyl)cyclobutanone
CAS Number 152714-07-3

Molecular Formula C10HsCIO

Molecular Weight 180.63 g/mol

SMILES O=C1CC(C1l)C2=CC=C(Cl)C=C2
MDL Number MFCD04038980

) Typically a low-melting solid or viscous oil (purity
Physical State
dependent)

Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Solubility )
water

Supply Chain Landscape

The supply chain for 3-(4-Chlorophenyl)cyclobutanone is fragmented, with primary
manufacturing occurring in East Asia and distribution via Western catalog houses.

Primary Suppliers & Stock Status
e Apollo Scientific (UK/US): Lists stock in both UK and US warehouses.

o Lead Time: 1-2 weeks (Domestic), 2-3 weeks (International).
o Pack Sizes: 100mg, 250mg, 1g, 5g.

e Angene International: Major supplier for Asian-origin batches.
o Status: Often holds stock; COA available upon request.[1][2]

o AK Scientific / Chem-Impex: Often list related analogs; verification of specific CAS 152714-
07-3 stock is required before ordering.

Procurement Advisory
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Warning: Do not confuse this compound with 4-(4-Chlorophenyl)-3-buten-2-one (CAS 3160-40-
5). The linear enone is significantly cheaper and more abundant but is chemically distinct.
Always verify the structure via CAS and SMILES during procurement.

Technical Deep Dive: Synthesis & Manufacturing

Understanding the synthetic origin of this material is crucial for anticipating impurity profiles.
The industrial standard for 3-arylcyclobutanones is the [2+2] Cycloaddition-Dechlorination
sequence.

The Mechanism[4][5][6]

o Cycloaddition: 4-Chlorostyrene reacts with dichloroketene (generated in situ from
trichloroacetyl chloride and Zn/Cu couple) to form a 2,2-dichlorocyclobutanone intermediate.
This step defines the 3-aryl regiochemistry.

o Reductive Dechlorination: The dichloro-intermediate is reduced (typically using Zinc dust in
Acetic Acid) to yield the final 3-(4-chlorophenyl)cyclobutanone.

Synthetic Pathway Diagram

The following diagram illustrates the critical process flow and intermediate stages.

Starting Material
AHdillrmsibrame 2+2] Cycloaddition

Intermediate
2,2-Dichloro-3-(4-chlorophenyl)
> cyclobutanone

Reductive Dechlorination

Reagents:
Trichloroacetyl chloride
Zn/Cu Couple

Final Product
3-(4-Chlorophenyl)
cyclobutanone

_>

Reduction:
Zn Dust / AcOH

Click to download full resolution via product page

Caption: Figure 1. Standard [2+2] cycloaddition route for 3-arylcyclobutanone synthesis.
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Quality Control & Handling Protocols

For drug development applications, the purity of this intermediate directly impacts the success
of downstream spirocyclization reactions.

Critical Impurity Profile

Impurity Type Origin Detection Method

GC-MS / H-NMR (Vinylic

Starting Material Unreacted 4-Chlorostyrene
protons)

_ Incomplete reduction of ,
Dichloro-Analog it diat GC-MS (M+2 isotope pattern)
intermediate

) Ring opening (thermal/acidic o ]
Linear Enone H-NMR (Olefinic region)
stress)

Analytical Protocol (Self-Validating)

To validate a new batch, perform the following H-NMR (CDCls) check:
o Confirm Identity: Look for the characteristic cyclobutane multiplets between & 3.0 - 3.6 ppm.

e Check for Ring Opening: Ensure absence of olefinic doublets in the d 6.0 - 7.0 ppm range
(indicative of linear enone).

e Check for Chlorostyrene: Ensure absence of vinylic signals at 6 5.2 and 5.7 ppm.

Storage & Stability

o Temperature: Store at 2-8°C (Refrigerator).
o Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidation.

« Stability: Cyclobutanones are strained rings. Avoid prolonged exposure to strong Lewis acids
or excessive heat (>100°C) which may trigger ring expansion or opening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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